3-Iodo-1H-pyrrolo[2,3-c]pyridine

• IUPAC Name: 3-iodo-1H-pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C7H5IN2/c8-6-3-10-7-4-9-2-1-5(6)7/h1-4,10H
• InChI Key: JCBUTJANQMHZJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C(=CN2)I
• Molecular Formula: C7H5IN2
• DSSTOX Substance ID: DTXSID50653282
• Molecular Weight: 244.03 g/mol
• CAS RN: 956003-24-0

Description

3-Iodo-1H-pyrrolo[2,3-c]pyridine is a heterocyclic compound with a molecular weight of 244.03. It is a solid substance that should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been reported in various studies. The synthetic methods used for their synthesis often start from a preformed pyrazole or pyridine.

Molecular Structure Analysis

The molecular structure of 3-Iodo-1H-pyrrolo[2,3-c]pyridine is represented by the formula C7H5IN2. The InChI code for this compound is 1S/C7H5IN2/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4,10H.

Chemical Reactions Analysis

1H-pyrrolo[2,3-b]pyridines are known to undergo various chemical reactions such as nitration, nitrosation, bromination, iodination, and reaction with Mannich bases predominantly at the 3-position.

Physical And Chemical Properties Analysis

3-Iodo-1H-pyrrolo[2,3-c]pyridine is a solid substance. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Scientific Research Applications

• Functionalization for Agrochemicals and Functional Materials

  • Research by Minakata et al. (1992) explored the functionalization of 1H-pyrrolo[2,3-b]pyridine, closely related to 3-Iodo-1H-pyrrolo[2,3-c]pyridine, to create new compounds for potential use in agrochemicals and functional materials. This included the introduction of amino groups and the transformation into podant-type compounds and polyacetylenes with pyrrolo[2,3-b]pyridyl groups as pendants. Some products exhibited high fungicidal activity (Minakata et al., 1992).

• Formation and Functionalization of Iodinated Derivatives

  • Tber et al. (2015) reported on the formation of various 3-iodo-1H-pyrrolo[3',2':4,5]imidazo-[1,2-a]pyridines and [1,2-b]pyridazines. Their method enables diverse substitutions on the scaffold and subsequent palladium-catalyzed reactions with iodinated derivatives (Tber et al., 2015).

• Synthesis and Reactions of Derivatives

  • Herbert and Wibberley (1969) investigated various syntheses and reactions of 1H-pyrrolo[2,3-b]pyridines, including iodination and other electrophilic reactions. This study provides insights into the chemical behavior and potential applications of similar structures like 3-Iodo-1H-pyrrolo[2,3-c]pyridine (Herbert & Wibberley, 1969).

• Palladium-Catalyzed Synthesis

  • Desarbre and Mérour (1996) described the synthesis of substituted-3H-pyrrolo[2,3-b]pyridin-3-ones from 2-amino-3-iodopyridine derivatives through palladium carboannulation. This methodology is relevant to the synthesis and functionalization of compounds like 3-Iodo-1H-pyrrolo[2,3-c]pyridine (Desarbre & Mérour, 1996).

• Biological Activity and Fungicidal Properties

  • Minakata et al. (1997) synthesized various 1H-pyrrolo[2,3-b]pyridine derivatives, including those with substituents similar to 3-Iodo-1H-pyrrolo[2,3-c]pyridine. They found significant fungicidal activity in some derivatives against Pyricularia oryzae, a rice blast fungus, and established a correlation between activity and ionization potentials (Minakata et al., 1997).

• Pyrrolo[2,3-b]pyridine Derivatives in DNA Binding Studies

  • Singla et al. (2016) reported the synthesis of pyrrolo[2,3-b]pyridine derivatives and their interaction with calf thymus-DNA, which could be relevant for understanding the biological interactions of similar compounds like 3-Iodo-1H-pyrrolo[2,3-c]pyridine (Singla et al., 2016).

• Antitumor Activity

  • Carbone et al. (2013) synthesized new nortopsentin analogues, 1H-pyrrolo[2,3-b]pyridine derivatives, which showed promising results in experimental models of diffuse malignant peritoneal mesothelioma, suggesting potential antitumor applications for similar structures like 3-Iodo-1H-pyrrolo[2,3-c]pyridine (Carbone et al., 2013).

Safety and Hazards

The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).